Cas no 959576-18-2 ((2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid
• CAS No: 959576-18-2
• MF: C₂₇H₂₄FNO₄
• MW: 445.482171058655
• MDL: MFCD06656470
• CID: 4667691
• PubChem ID: 2756184
• Update Time: 2025-06-26

(2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid
• (2S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-[(4-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid
• (2S,4R)-Fmoc-4-(4-fluorobenzyl)-pyrrolidine-2-carboxylic acid
• 1-(9H-Fluoren-9-ylmethyl) (2S,4R)-4-[(4-fluorophenyl)methyl]-1,2-pyrrolidinedicarboxylate (ACI)
• CS-0199496
• 959576-18-2
• MFCD06656470
• E70729
• (4R)-4-(4-Fluorobenzyl)-1-Fmoc-L-Proline
• BS-44691
• Fmoc-(R)-beta-(4-fluoro-benzyl)-L-proline
• (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylicacid
• (2s,4r)-1-(9-fluorenylmethyloxycarbonyl)-4-(4-fluorobenzyl)-pyrrolidine-2-carboxylic acid
• C27H24FNO4

• MDL： MFCD06656470
• Inchi： 1S/C27H24FNO4/c28-19-11-9-17(10-12-19)13-18-14-25(26(30)31)29(15-18)27(32)33-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,18,24-25H,13-16H2,(H,30,31)/t18-,25+/m1/s1
• InChI Key： VEXHSSPGYVPINR-CJAUYULYSA-N
• SMILES： FC1C=CC(=CC=1)C[C@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 445.16893641 g/mol
• Monoisotopic Mass: 445.16893641 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 445.5
• XLogP3: 5.3
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid

Introduction to (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic Acid (CAS No. 959576-18-2)

Compound with the chemical name (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid (CAS No. 959576-18-2) is a significant molecule in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of Fmoc (fluorenylmethyloxycarbonyl) protected amino acids, which are widely used in peptide synthesis and drug development. The unique stereochemistry of this compound, specifically the (2S,4R) configuration, makes it a valuable intermediate in the synthesis of biologically active peptides and proteins.

The Fmoc group is a protecting group used in peptide synthesis to prevent the amino group from participating in unwanted reactions. The presence of the 4-fluorobenzyl side chain adds an additional layer of functionality, making this compound particularly useful in the design of complex peptide-based drugs. The pyrrolidine ring is a common motif in many bioactive molecules, contributing to their binding affinity and pharmacological properties.

In recent years, there has been growing interest in the development of novel peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The compound (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid has been explored in several research studies as a building block for such peptidomimetics. Its unique stereochemistry and functional groups make it an ideal candidate for designing molecules that can interact with biological targets in a highly specific manner.

One of the most promising applications of this compound is in the field of immunotherapy. Peptides and peptidomimetics derived from this compound have shown potential in modulating immune responses and have been investigated for their role in treating various autoimmune diseases and cancer. The (2S,4R) configuration is particularly important as it ensures optimal binding affinity to biological targets, which is crucial for therapeutic efficacy.

The synthesis of (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as chiral resolution and asymmetric synthesis are employed to ensure high enantiomeric purity. The use of high-performance liquid chromatography (HPLC) and other analytical methods is essential for characterizing the compound and verifying its structural integrity.

In addition to its pharmaceutical applications, this compound has also been studied for its potential in material science. The unique structural features of the pyrrolidine ring and the presence of fluorine atoms make it a suitable candidate for developing novel materials with enhanced thermal stability and chemical resistance. Researchers have explored its use in creating polymers and coatings that exhibit improved performance under various environmental conditions.

The latest research on (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid has revealed new insights into its biological activity and potential therapeutic applications. Studies have shown that derivatives of this compound can interact with specific enzymes and receptors, leading to modulation of cellular processes such as proliferation, differentiation, and apoptosis. These findings have opened up new avenues for developing targeted therapies for various diseases.

The development of synthetic methodologies for this compound has also seen significant advancements. New catalytic systems and green chemistry approaches have been introduced to improve yield and reduce waste during production. These innovations not only make the synthesis more efficient but also more environmentally friendly, aligning with global efforts to promote sustainable chemistry.

The future prospects of (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid are vast. Ongoing research aims to explore its potential in treating neurological disorders, infectious diseases, and metabolic conditions. The compound's versatility as a building block for peptidomimetics ensures that it will remain a key player in drug discovery efforts for years to come.

In conclusion, (2S,4R)-Fmoc-4-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid is a multifaceted compound with significant applications in pharmaceuticals, biotechnology, and material science. Its unique stereochemistry and functional groups make it an invaluable tool for researchers working on peptide-based drugs and novel materials. As scientific understanding continues to evolve, the potential uses of this compound are expected to expand even further.